Cas no 2248186-54-9 (1,3-Dioxoisoindolin-2-yl cis-3-((tert-butoxycarbonyl)amino)cyclobutane-1-carboxylate)

• Product Name: 1,3-Dioxoisoindolin-2-yl cis-3-((tert-butoxycarbonyl)amino)cyclobutane-1-carboxylate
• CAS No: 2248186-54-9
• MF: C₁₈H₂₀N₂O₆
• MW: 360.361205101013
• CID: 6519547
• PubChem ID: 155906060
• Update Time: 2025-06-07

1,3-Dioxoisoindolin-2-yl cis-3-((tert-butoxycarbonyl)amino)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6519784
• 2248324-36-7
• starbld0004741
• 2248201-94-5
• AT20742
• 1,3-DIOXOISOINDOLIN-2-YL 3-((TERT-BUTOXYCARBONYL)AMINO)CYCLOBUTANE-1-CARBOXYLATE
• AT20743
• EN300-6519845
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1r,3r)-3-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-carboxylate
• 1,3-Dioxoisoindolin-2-yl cis-3-((tert-butoxycarbonyl)amino)cyclobutane-1-carboxylate
• AT20741
• EN300-6519705
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1s,3s)-3-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-carboxylate
• 1,3-DIOXOISOINDOLIN-2-YL TRANS-3-((TERT-BUTOXYCARBONYL)AMINO)CYCLOBUTANE-1-CARBOXYLATE
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-carboxylate
• 2248186-54-9

• Inchi： 1S/C18H20N2O6/c1-18(2,3)25-17(24)19-11-8-10(9-11)16(23)26-20-14(21)12-6-4-5-7-13(12)15(20)22/h4-7,10-11H,8-9H2,1-3H3,(H,19,24)
• InChI Key： PWEQPZIUZDEDJS-UHFFFAOYSA-N
• SMILES： O(C(C1CC(C1)NC(=O)OC(C)(C)C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 360.13213636g/mol
• Monoisotopic Mass: 360.13213636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 102Ų

Additional information on 1,3-Dioxoisoindolin-2-yl cis-3-((tert-butoxycarbonyl)amino)cyclobutane-1-carboxylate

Introduction to 1,3-Dioxoisoindolin-2-yl cis-3-((tert-butoxycarbonyl)amino)cyclobutane-1-carboxylate (CAS No. 2248186-54-9) in Modern Chemical Biology

The compound 1,3-Dioxoisoindolin-2-yl cis-3-((tert-butoxycarbonyl)amino)cyclobutane-1-carboxylate, identified by its CAS number 2248186-54-9, represents a fascinating intersection of heterocyclic chemistry and bioconjugation strategies. This molecule, featuring a dioxoisoindoline scaffold linked to a cis-cyclobutane core functionalized with a tert-butoxycarbonyl (Boc)-protected amine, has garnered attention in the pharmaceutical and chemical biology communities due to its structural complexity and potential biological activity.

Recent advancements in medicinal chemistry have highlighted the utility of such multifaceted molecular architectures in the design of novel bioactive entities. The dioxoisoindoline moiety, characterized by its oxygen-rich heterocycle, is known for its presence in various pharmacologically relevant compounds, often contributing to both metabolic stability and target binding affinity. In contrast, the incorporation of a cis-cyclobutane ring introduces rigidity and conformational constraints, which can be strategically exploited to modulate interactions with biological targets.

The presence of a Boc-amino group further enhances the compound's synthetic utility, serving as a protected amino acid surrogate in peptide mimetics and other peptidomimetic scaffolds. This protection is crucial for controlled deprotection steps during synthetic workflows, allowing for precise functionalization at multiple sites. The combination of these structural elements makes 1,3-Dioxoisoindolin-2-yl cis-3-((tert-butoxycarbonyl)amino)cyclobutane-1-carboxylate a versatile building block for drug discovery initiatives.

In the context of contemporary research, this compound aligns with emerging trends in structure-based drug design. The rigid cis-cyclobutane core mimics key pharmacophoric features found in natural product scaffolds, such as those observed in macrolides and xanthones, while the electron-deficient dioxoisoindoline moiety can engage in hydrogen bonding or π-stacking interactions with biological targets. Such features are particularly relevant in the development of enzyme inhibitors and receptor modulators.

Moreover, the compound's potential applications extend to the field of chemical biology, where it can serve as a probe or scaffold for understanding enzyme mechanisms and substrate recognition. For instance, derivatives of this molecule could be employed to study the catalytic activity of metalloenzymes or to investigate binding dynamics at protein interfaces. The Boc-amino group also facilitates post-synthetic modifications, enabling the introduction of diverse functional handles for further derivatization.

From a synthetic chemistry perspective, the preparation of 1,3-Dioxoisoindolin-2-yl cis-3-((tert-butoxycarbonyl)amino)cyclobutane-1-carboxylate exemplifies modern synthetic methodologies that integrate heterocyclic construction with transition-metal catalysis. Recent literature suggests that palladium-catalyzed cross-coupling reactions have been instrumental in constructing the desired dioxoisoindoline framework, while ring-closing metathesis has been employed to form the cyclobutane unit. These advances underscore the growing sophistication of synthetic strategies in accessing complex molecular architectures.

The compound's relevance is further underscored by its potential role in addressing unmet medical needs. Current research efforts are focused on developing small-molecule inhibitors that modulate critical biological pathways involved in diseases such as cancer and inflammatory disorders. The structural motifs present in 1,3-Dioxoisoindolin-2-yl cis-3-((tert-butoxycarbonyl)amino)cyclobutane-1-carboxylate make it a promising candidate for such applications. Its ability to engage multiple binding pockets simultaneously could lead to enhanced therapeutic efficacy compared to traditional monomodal drugs.

In conclusion, 1,3-Dioxoisoindolin-2-yl cis-3-((tert-butoxycarbonyl)amino)cyclobutane-1-carboxylate (CAS No. 2248186-54-9) stands as a testament to the ingenuity of modern chemical biology and medicinal chemistry. Its unique structural features—combining a dioxoisoindoline scaffold with a Boc-amino-functionalized cyclobutane core—position it as a valuable tool for drug discovery and mechanistic studies. As research continues to uncover new applications for this compound and its derivatives, its significance in advancing therapeutic interventions is likely to grow.